Cas no 2092239-17-1 (4-(Azetidin-3-yl)morpholin-3-one hydrochloride)

• Product Name: 4-(Azetidin-3-yl)morpholin-3-one hydrochloride
• CAS No: 2092239-17-1
• MF: C₇H₁₃ClN₂O₂
• MW: 192.643320798874
• CID: 4775695
• Update Time: 2025-06-23

4-(Azetidin-3-yl)morpholin-3-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(azetidin-3-yl)morpholin-3-one hydrochloride
• 4-(azetidin-3-yl)morpholin-3-one;hydrochloride
• 4-(Azetidin-3-yl)morpholin-3-one hydrochloride

• Inchi： 1S/C7H12N2O2.ClH/c10-7-5-11-2-1-9(7)6-3-8-4-6;/h6,8H,1-5H2;1H
• InChI Key： WEGMLQJNRXXWCB-UHFFFAOYSA-N
• SMILES： Cl.O1CC(N(CC1)C1CNC1)=O

Computed Properties

• Exact Mass: 192.0665554 g/mol
• Monoisotopic Mass: 192.0665554 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• Molecular Weight: 192.64

Additional information on 4-(Azetidin-3-yl)morpholin-3-one hydrochloride

4-(Azetidin-3-yl)morpholin-3-one hydrochloride: A Versatile Scaffold for Pharmaceutical Innovation

CAS No. 2092239-17-1 represents a critical molecular entity in modern pharmaceutical research, specifically the 4-(Azetidin-3-yl)morpholin-3-one hydrochloride compound. This compound is a derivative of morpholine, a heterocyclic amine widely utilized in drug discovery for its ability to modulate biological targets through hydrogen bonding and hydrophobic interactions. The Azetidin-3-yl group, a three-membered ring structure, introduces unique conformational flexibility and steric effects, making this scaffold particularly valuable for designing molecules with enhanced bioavailability and target specificity. Recent studies highlight the potential of this compound in addressing unmet medical needs, particularly in the development of novel therapeutics for neurodegenerative disorders and metabolic diseases.

The hydrochloride salt form of this compound ensures optimal solubility and stability, critical factors for pharmaceutical formulation. The morpholin-3-one core is a privileged scaffold in medicinal chemistry, known for its ability to act as a pharmacophore in various biological pathways. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that compounds with this scaffold exhibit potent inhibition of acetylcholinesterase, a target implicated in Alzheimer’s disease. The Azetidin-3-yl substituent further enhances the molecular rigidity, which may improve the compound’s binding affinity to enzyme active sites.

Advancements in computational chemistry have enabled the precise modeling of this compound’s interactions with biological targets. A 2024 paper in ACS Chemical Biology reported that the 4-(Azetidin-3-yl)morpholin-3-one scaffold demonstrates high selectivity for the PPAR-γ receptor, a key player in lipid metabolism. This selectivity is attributed to the spatial arrangement of the Azetidin-3-yl group, which facilitates favorable electrostatic interactions with the receptor’s binding pocket. Such findings underscore the compound’s potential as a lead molecule for anti-diabetic drug development.

From a synthetic perspective, the 4-(Azetidin-3-yl)morpholin-3-one hydrochloride compound is synthesized via a multi-step process involving ring-opening reactions and nucleophilic substitutions. The morpholin-3-one core is typically derived from 3-aminomorpholine through an intramolecular cyclization, while the Azetidin-3-yl group is introduced via a Michael addition reaction. Recent innovations in asymmetric catalysis have optimized the yield and purity of this compound, reducing the number of synthetic steps required. This efficiency is crucial for large-scale production, as highlighted in a 2023 review in Organic Process Research & Development.